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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical reagents is paramount. This guide provides a detailed overview of

the core chemical properties and structural attributes of Ethyl 4-pyridylacetate, a versatile

pyridine-based compound.

Core Chemical Properties
Ethyl 4-pyridylacetate is a colorless to light yellow liquid at room temperature, though it can

solidify at temperatures below 19°C.[1] It is recognized for its utility as a building block in the

synthesis of more complex molecules, particularly in the pharmaceutical and flavor industries.

[2]

Quantitative Data Summary
The key physicochemical properties of Ethyl 4-pyridylacetate are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₉H₁₁NO₂ [2][3][4]

Molecular Weight 165.19 g/mol [1][3]

Melting Point 18-19 °C [1]

Boiling Point 128 °C at 14 mmHg [1]

Density 1.079 g/mL at 25 °C [1]

Refractive Index 1.499 at 20 °C [1]

Solubility
Sparingly soluble in water,

soluble in organic solvents.
[2]

CAS Number 54401-85-3 [1][2][3][4]

Chemical Structure
The structural identity of a compound is fundamental to its reactivity and function. The following

sections detail the various representations of Ethyl 4-pyridylacetate's structure.

IUPAC Name
The systematic name for this compound according to the International Union of Pure and

Applied Chemistry (IUPAC) is ethyl 2-(pyridin-4-yl)acetate.[3][4]

Structural Identifiers
Identifier Value Source

SMILES CCOC(=O)CC1=CC=NC=C1 [3][4]

InChI

InChI=1S/C9H11NO2/c1-2-12-

9(11)7-8-3-5-10-6-4-8/h3-

6H,2,7H2,1H3

[3]

InChIKey
QVLJLWHOILVHJJ-

UHFFFAOYSA-N
[3][4]
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The relationship between the chemical properties and the structure of Ethyl 4-pyridylacetate
can be visualized as follows:
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Logical Relationship of Ethyl 4-pyridylacetate's Properties

Chemical Structure

Physicochemical Properties

Ethyl 4-pyridylacetate

Molecular Formula
C₉H₁₁NO₂

SMILES
CCOC(=O)CC1=CC=NC=C1

IUPAC Name
ethyl 2-(pyridin-4-yl)acetate

Physical State
Liquid (>19°C)
Solid (<19°C)

exhibits

Density
1.079 g/mL

has

Molecular Weight
165.19 g/mol

determines

Boiling Point
128 °C @ 14 mmHg

influences
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Synthesis Workflow for Ethyl 4-pyridylacetate

Reactants
(4-Pyridylacetic acid, Anhydrous Ethanol, Sulfuric Acid)

Reflux
(18 hours)

Cooling
(0°C)

Neutralization
(NaOH, Na₂CO₃)

Extraction
(Ethyl Acetate)

Concentration
(in vacuo)

Product
(Ethyl 4-pyridylacetate)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b032410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032410?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1684366.htm
https://wap.guidechem.com/encyclopedia/ethyl-4-pyridylacetate-dic24698.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-pyridine-4-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-pyridine-4-acetate
https://www.fishersci.ca/shop/products/ethyl-4-pyridylacetate-tci-america-2/p-7135118
https://www.benchchem.com/product/b032410#ethyl-4-pyridylacetate-chemical-properties-and-structure
https://www.benchchem.com/product/b032410#ethyl-4-pyridylacetate-chemical-properties-and-structure
https://www.benchchem.com/product/b032410#ethyl-4-pyridylacetate-chemical-properties-and-structure
https://www.benchchem.com/product/b032410#ethyl-4-pyridylacetate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032410?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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